Cas no 1194258-24-6 ((1-Ethylcyclopropyl)methanol)

• Product Name: (1-Ethylcyclopropyl)methanol
• CAS No: 1194258-24-6
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD21671030
• CID: 4576806
• PubChem ID: 23073857
• Update Time: 2025-06-25

(1-Ethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-ethylcyclopropyl)methanol
• AT23872
• (1-Ethylcyclopropyl)methanol

• MDL： MFCD21671030
• Inchi： 1S/C6H12O/c1-2-6(5-7)3-4-6/h7H,2-5H2,1H3
• InChI Key： NUTBYHRPIPXDAH-UHFFFAOYSA-N
• SMILES： OCC1(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.599
• XLogP3: 1
• Topological Polar Surface Area: 20.2

Additional information on (1-Ethylcyclopropyl)methanol

Comprehensive Overview of (1-Ethylcyclopropyl)methanol (CAS No. 1194258-24-6): Properties, Applications, and Industry Insights

(1-Ethylcyclopropyl)methanol (CAS No. 1194258-24-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This cyclopropane derivative, characterized by an ethyl group and a hydroxymethyl substituent, serves as a versatile building block for synthetic chemistry. Recent studies highlight its potential in chiral synthesis, particularly in the development of bioactive molecules with enhanced stereochemical control.

The growing demand for cyclopropyl-containing compounds in drug discovery has propelled research into (1-Ethylcyclopropyl)methanol's applications. Its strained three-membered ring system contributes to remarkable molecular rigidity, a property highly valued in medicinal chemistry for improving target binding affinity. Pharmaceutical researchers frequently search for "CAS 1194258-24-6 solubility" and "(1-Ethylcyclopropyl)methanol synthesis protocol," reflecting the compound's practical importance in laboratory settings.

From a chemical perspective, 1194258-24-6 demonstrates interesting steric effects that influence its reactivity patterns. The ethylcyclopropyl moiety creates significant spatial hindrance, making it valuable for studying sterically hindered alcohols in catalytic systems. Material scientists have explored its derivatives for creating advanced polymers with tailored thermal properties, addressing current industry needs for high-performance materials.

Environmental considerations surrounding (1-Ethylcyclopropyl)methanol have become a hot topic in green chemistry forums. Researchers are investigating biodegradation pathways and developing eco-friendly synthesis routes for this compound. Analytical methods for trace detection of 1194258-24-6 in various matrices continue to evolve, with advanced chromatographic techniques offering improved sensitivity and selectivity.

The commercial availability of (1-Ethylcyclopropyl)methanol has expanded significantly, with suppliers offering various purity grades to meet different application requirements. Quality control parameters such as "1194258-24-6 NMR purity" and "HPLC analysis methods" rank among the most searched technical queries related to this compound. Proper storage conditions and handling procedures remain crucial discussion points in industrial applications.

Recent patent literature reveals innovative uses of CAS 1194258-24-6 in electronic materials and specialty coatings. The compound's volatility profile and surface wetting characteristics make it suitable for precision deposition processes in microelectronics manufacturing. These emerging applications align with current technological trends toward miniaturization and high-density integration in semiconductor devices.

Safety assessments of (1-Ethylcyclopropyl)methanol continue to be updated, with particular focus on its toxicological profile and occupational exposure limits. The scientific community maintains active discussions about appropriate personal protective equipment when handling this chemical, reflecting broader industry concerns about laboratory safety standards and chemical hygiene practices.

From a market perspective, the global demand for 1194258-24-6 shows steady growth, driven by expanding applications in agrochemicals and flavor/fragrance industries. Market analysts frequently track "(1-Ethylcyclopropyl)methanol price trends" and "supply chain dynamics" as key indicators of specialty chemical market health. The compound's derivative potential continues to attract investment in customized synthesis services.

Academic interest in (1-Ethylcyclopropyl)methanol remains strong, with numerous research groups investigating its catalytic transformations and mechanistic pathways. The compound serves as an excellent model substrate for studying ring-strain effects on reaction kinetics, a fundamental topic in physical organic chemistry. Recent computational studies have provided new insights into its conformational preferences and electronic structure.

Looking forward, CAS 1194258-24-6 is poised to play an increasingly important role in structure-activity relationship studies and molecular design strategies. Its balanced combination of steric bulk and functional group versatility makes it particularly valuable for addressing current challenges in rational drug design and material science innovation. As synthetic methodologies advance, we anticipate broader adoption of this compound across multiple scientific disciplines.